![molecular formula C16H14N2O4 B5799596 ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate CAS No. 6050-90-4](/img/structure/B5799596.png)
ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate
Overview
Description
Ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate, also known as EIAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EIAC is a cyanoacrylate-based compound that contains an indole ring, which makes it a versatile molecule for different applications.
Mechanism of Action
The mechanism of action of ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate is based on its ability to undergo a rapid polymerization reaction in the presence of nucleophiles, such as water, amines, and thiols. The polymerization reaction results in the formation of a strong adhesive bond between the cyanoacrylate and the nucleophile. This mechanism has been exploited for various applications, such as tissue bonding, wound closure, and material adhesion.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and biocompatibility, making it a promising candidate for biomedical applications. In vitro and in vivo studies have demonstrated that this compound does not induce significant cytotoxicity or inflammation in cells and tissues. Moreover, this compound has been shown to degrade over time, eliminating the need for surgical removal.
Advantages and Limitations for Lab Experiments
Ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate has several advantages for lab experiments, including its ease of synthesis, stability, and versatility. This compound can be easily synthesized in large quantities and stored for extended periods without degradation. Moreover, this compound can be functionalized with various functional groups, allowing for the synthesis of tailored derivatives for specific applications. However, this compound also has limitations, such as its sensitivity to moisture and its rapid polymerization reaction, which can limit its use in certain experimental conditions.
Future Directions
The potential applications of ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate are vast and varied. Future research directions could include the development of new this compound derivatives with enhanced properties, such as increased stability, biocompatibility, and selectivity. Moreover, the use of this compound in tissue engineering and drug delivery could be explored further, as this compound has shown potential for controlled release of drugs and growth factors. Additionally, the use of this compound in nanotechnology and material science could be expanded, as this compound has shown potential for the synthesis of functional nanoparticles and coatings. Overall, the future of this compound research is promising, and its potential for various applications is yet to be fully explored.
Conclusion:
In conclusion, this compound is a versatile and promising chemical compound with potential applications in various scientific fields. Its ease of synthesis, stability, and versatility make it a valuable tool for lab experiments and scientific research. The mechanism of action of this compound, its biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new and innovative applications, making it a valuable asset in scientific research.
Synthesis Methods
The synthesis of ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate involves the reaction of ethyl cyanoacetate with 3-(acetyloxy)indole-2-carboxylic acid in the presence of a catalyst. The reaction proceeds via a nucleophilic addition-elimination mechanism, resulting in the formation of this compound. The yield of this compound can be optimized by controlling the reaction conditions, such as temperature, reaction time, and catalyst concentration.
Scientific Research Applications
Ethyl 3-[3-(acetyloxy)-1H-indol-2-yl]-2-cyanoacrylate has shown potential applications in various scientific fields, including biomedical research, material science, and organic chemistry. In biomedical research, this compound has been used as a fluorescent probe for imaging cells and tissues. This compound can selectively bind to proteins and enzymes, allowing for the visualization of their distribution and activity in living cells. In material science, this compound has been used as a building block for the synthesis of functional materials, such as polymers and nanoparticles. In organic chemistry, this compound has been used as a versatile reagent for the synthesis of complex molecules, such as natural products and pharmaceuticals.
properties
IUPAC Name |
ethyl (E)-3-(3-acetyloxy-1H-indol-2-yl)-2-cyanoprop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c1-3-21-16(20)11(9-17)8-14-15(22-10(2)19)12-6-4-5-7-13(12)18-14/h4-8,18H,3H2,1-2H3/b11-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNXGLVKVVYSECP-DHZHZOJOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CC1=C(C2=CC=CC=C2N1)OC(=O)C)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C/C1=C(C2=CC=CC=C2N1)OC(=O)C)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40358153 | |
Record name | ST51001129 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40358153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6050-90-4 | |
Record name | ST51001129 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40358153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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